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Compound of Interest

Compound Name: SCH 40120

Cat. No.: B1680905

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 40120 is a potent and selective inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in the
biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid mediators involved in a
variety of inflammatory diseases. By inhibiting 5-LOX, SCH 40120 effectively reduces the
production of leukotrienes, making it a valuable tool for studying inflammatory pathways and for
the development of anti-inflammatory therapeutics. These application notes provide detailed
protocols for the use of SCH 40120 in cell culture experiments to investigate its biological
effects.

Data Presentation

The inhibitory activity of SCH 40120 on 5-lipoxygenase has been quantified in various cell
types. The following table summarizes the available quantitative data.

Cell Type Species IC50 (pM) Reference
Neutrophils Human 4 [1]
Neutrophils Rat 8 [1]
MC9 Mast Cell Clone Murine 7 [1]
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Signaling Pathway

SCH 40120 exerts its effect by inhibiting the 5-lipoxygenase pathway, a critical branch of the
arachidonic acid cascade. The following diagram illustrates the signaling pathway and the point
of inhibition by SCH 40120.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for SCH 40120 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680905#sch-40120-protocol-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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